Cas no 2138408-31-6 (N-1-(azetidin-3-yl)ethyl-3-methylbutanamide)

• Product Name: N-1-(azetidin-3-yl)ethyl-3-methylbutanamide
• CAS No: 2138408-31-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5611485
• PubChem ID: 165486560
• Update Time: 2025-06-11

N-1-(azetidin-3-yl)ethyl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(azetidin-3-yl)ethyl]-3-methylbutanamide
• EN300-842460
• 2138408-31-6
• N-1-(azetidin-3-yl)ethyl-3-methylbutanamide

• Inchi： 1S/C10H20N2O/c1-7(2)4-10(13)12-8(3)9-5-11-6-9/h7-9,11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： PTVAVRKQVREXTA-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC(C)C1CNC1

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.1Ų

Additional information on N-1-(azetidin-3-yl)ethyl-3-methylbutanamide

Introduction to N-1-(azetidin-3-yl)ethyl-3-methylbutanamide (CAS No. 2138408-31-6)

N-1-(azetidin-3-yl)ethyl-3-methylbutanamide, a compound with the chemical identifier CAS No. 2138408-31-6, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and molecular research. The presence of an azetidine ring and a butanamide moiety in its structure suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

The structural composition of N-1-(azetidin-3-yl)ethyl-3-methylbutanamide is pivotal in understanding its behavior and interactions within biological systems. The azetidine ring, a five-membered heterocyclic structure, introduces rigidity and specific spatial constraints to the molecule. This rigidity can be exploited to design molecules that fit precisely into biological targets, such as enzymes or receptors. The butanamide group, on the other hand, contributes to the molecule's solubility and reactivity, making it a versatile building block for synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic applications. N-1-(azetidin-3-yl)ethyl-3-methylbutanamide has emerged as a compound of interest due to its unique structural features. Studies have begun to explore its interactions with various biological targets, with the aim of identifying new pharmacological activities. The azetidine ring, in particular, has been found to be a common motif in bioactive molecules, often contributing to binding affinity and selectivity.

One of the most exciting aspects of N-1-(azetidin-3-yl)ethyl-3-methylbutanamide is its potential in the development of new drugs. Researchers are investigating its effects on enzymes and receptors that are implicated in various diseases. For instance, preliminary studies suggest that this compound may have inhibitory effects on certain enzymes involved in inflammation and pain pathways. These findings are particularly promising given the high unmet medical needs in these areas.

The synthesis of N-1-(azetidin-3-yl)ethyl-3-methylbutanamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for research purposes. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the desired framework with high precision. These advancements have not only facilitated the production of the compound but also opened up new avenues for structural modifications.

Another area of interest is the computational modeling of N-1-(azetidin-3-yl)ethyl-3-methylbutanamide. By using computational methods, researchers can predict how this compound will interact with biological targets at the molecular level. This approach has been particularly useful in identifying potential lead compounds for drug development. Computational studies have revealed that the azetidine ring and butanamide group are key regions for interaction with biological targets, providing valuable insights for further optimization.

Recent experimental studies have also shed light on the pharmacological properties of N-1-(azetidin-3-yl)ethyl-3-methylbutanamide. In vitro assays have shown that this compound exhibits moderate activity against certain enzymes, suggesting its potential as a lead molecule for drug discovery. Additionally, animal models have been used to evaluate its safety and efficacy profile. These studies have provided encouraging results, paving the way for further preclinical development.

The future directions for research on N-1-(azetidin-3-yilethyl)-3-methylbutanamide are numerous and exciting. One key area is the optimization of its pharmacological properties through structural modifications. By fine-tuning the structure of this compound, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Another important direction is the exploration of its mechanism of action at the molecular level.

Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for advancing our understanding of N-1-(azetidin-yilethyl)-3-methylbutanamide. Such collaborations can facilitate the rapid translation of laboratory findings into clinical applications. Moreover, interdisciplinary approaches can help address some of the challenges associated with drug development, such as identifying suitable candidates for further clinical trials.

In conclusion, N-(Azetidin--yilethyl)-methylbutanamide (CAS No./CAS No./2138408--31--6) is a promising compound with significant potential in pharmaceutical research and drug development./CAS No./2138408--31--6). Its unique structural features make it an attractive candidate for further exploration./CAS No./2138408--31--6). With ongoing research focused on understanding its pharmacological properties and developing novel therapeutic applications./CAS No./2138408--31--6), this compound is poised to make meaningful contributions to human health./CAS No./2138408--31--6).